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Compound of Interest

Compound Name: Cholesteryl palmitate-d31

Cat. No.: B15557434 Get Quote

For researchers and drug development professionals utilizing Cholesteryl palmitate-d31 as

an internal standard or tracer in mass spectrometry-based analyses, selecting a high-quality

commercial source is paramount for data accuracy and reproducibility. This guide provides a

comparative overview of commercially available Cholesteryl palmitate-d31, focusing on key

product specifications and the analytical methods for its characterization.

Product Specifications at a Glance
A summary of quantitative data from various suppliers is presented below to facilitate a direct

comparison of their Cholesteryl palmitate-d31 offerings.
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Supplier
Chemical
Purity

Isotopic
Enrichment

Available Sizes Price (USD)

Larodan >98%[1]
Information not

readily available
100 mg[1]

~$1,860

(€1,725.00)[1]

MedChemExpres

s

Information not

readily available

Information not

readily available

Multiple sizes

available
Price on request

Cayman

Chemical

Information not

readily available

for d31 version;

related d7

version is ≥99%

deuterated forms

(d1-d7)[2]

Information not

readily available

for d31 version;

related Palmitic

Acid-d31 is

≥99% deuterated

forms (d1-d31)[3]

Multiple sizes

available
Price on request

Sigma-Aldrich
≥98% (for non-

deuterated)

Information not

readily available

1 g (for non-

deuterated)

$110.00 (for non-

deuterated)

Avanti Polar

Lipids

>99% (for related

deuterated lipids)

[4]

Information not

readily available

Multiple sizes

available
Price on request

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to contact the suppliers directly for the most current pricing and availability.

Key Experimental Protocols
Accurate characterization and quantification of Cholesteryl palmitate-d31 are crucial for its

effective use in research. The following sections detail established experimental methodologies

for the analysis of cholesteryl esters.

Mass Spectrometry Analysis of Cholesteryl Esters
Mass spectrometry (MS) is the primary technique for the analysis of Cholesteryl palmitate-
d31, often in conjunction with gas chromatography (GC) or liquid chromatography (LC).

Sample Preparation:
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A common method for extracting lipids, including cholesteryl esters, from biological matrices is

the Bligh and Dyer method. This involves a biphasic extraction using a

chloroform/methanol/water solvent system to separate lipids from other cellular components.

GC-MS Protocol:

Derivatization: To increase volatility for GC analysis, cholesteryl esters can be derivatized.

Gas Chromatography: A capillary column is used to separate the analytes based on their

boiling points and interactions with the stationary phase.

Mass Spectrometry: The eluted compounds are ionized, and the mass-to-charge ratio of the

resulting fragments is measured. For Cholesteryl palmitate-d31, the significant mass shift

due to the 31 deuterium atoms allows for clear differentiation from its non-deuterated

counterpart.

LC-MS Protocol:

Chromatography: Reversed-phase liquid chromatography is typically employed to separate

cholesteryl esters.

Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI)

are common ionization techniques for LC-MS analysis of lipids.

Mass Analysis: A triple quadrupole or high-resolution mass spectrometer can be used for

sensitive and specific detection and quantification.

Logical Workflow for Supplier Selection
The process of selecting a suitable commercial source for Cholesteryl palmitate-d31 involves

several critical steps, as illustrated in the workflow diagram below. This diagram, generated

using the DOT language, outlines a logical progression from initial supplier identification to final

product qualification.
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Workflow for Selecting a Commercial Source of Cholesteryl Palmitate-d31

Identify Potential Suppliers
(e.g., Larodan, MedChemExpress, Cayman Chemical)

Request Product Specifications:
- Chemical Purity

- Isotopic Enrichment
- Certificate of Analysis

Compare Pricing and Availability
for required quantities

Evaluate Supplier Reputation and Support

Procure Smallest Available Quantity for Initial Testing

Perform In-house Quality Control:
- Mass Spectrometry Analysis

- Purity Verification

Qualify Supplier and Product for Research Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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